Cas no 752135-63-0 (3-(Boc-amino)-2-butanol)

• Product name: 3-(Boc-amino)-2-butanol
• CAS No: 752135-63-0
• MF: C₉H₁₉NO₃
• MW: 189.2521
• MDL: MFCD20232888
• CID: 561641

3-(Boc-amino)-2-butanol Chemical and Physical Properties

Names and Identifiers

• 3-(Boc-amino)-2-butanol
• tert-butyl (3-hydroxybutan-2-yl)carbamate
• tert-butyl N-(3-hydroxybutan-2-yl)carbamate
• CHYWVAGOJXWXIK-UHFFFAOYSA-N
• 2-Butanol, 3-[(tert.butyloxycarbonyl)amino]-
• 5686AJ
• SY029190
• tert-Butyl 2-hydroxy-1-methylpropylcarbamate #

• MDL： MFCD20232888
• Inchi： 1S/C9H19NO3/c1-6(7(2)11)10-8(12)13-9(3,4)5/h6-7,11H,1-5H3,(H,10,12)
• InChI Key： CHYWVAGOJXWXIK-UHFFFAOYSA-N
• SMILES： O(C(N([H])C([H])(C([H])([H])[H])C([H])(C([H])([H])[H])O[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 189.13600
• Monoisotopic Mass: 189.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6

Experimental Properties

• PSA: 58.56000
• LogP: 1.67130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives